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Compound of Interest

Compound Name: Fenirofibrate

Cat. No.: B15586638 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of fenofibrate, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical for ensuring laboratory safety, environmental

protection, and regulatory compliance.

Hazard Assessment and Regulatory Context
Fenofibrate's hazard classification can be inconsistent across different Safety Data Sheets

(SDS). While some sources may classify it as non-hazardous, others identify it as harmful if

swallowed, an irritant to the skin and eyes, and capable of causing organ damage through

prolonged or repeated exposure.[1][2] Given this discrepancy, a cautious approach is

mandatory, and fenofibrate should be managed as a hazardous chemical waste.[1]

The disposal of pharmaceutical waste is regulated by agencies such as the U.S. Environmental

Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[1][3] It

is the responsibility of the waste generator (the laboratory) to properly characterize and

manage their chemical waste.[1] For discarded commercial chemical products or spill residues

of fenofibrate, it may be classified under EPA waste number U240.[4]

Personal Protective Equipment (PPE)
Before handling fenofibrate in any form, including waste, appropriate Personal Protective

Equipment (PPE) must be worn. This is a critical step to avoid personal contact, including

inhalation of dust.[4]
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Required PPE includes:

Gloves: Wear appropriate protective gloves to prevent skin exposure.[2]

Eye Protection: Use chemical safety goggles or eyeglasses as described by OSHA

regulations.[2]

Lab Coat: A lab coat or other protective clothing is necessary to prevent contamination of

personal clothing.[2][4]

Respiratory Protection: If there is a risk of generating dust, use a NIOSH/MSHA approved

respirator.[2][4]

Step-by-Step Disposal Protocol
The standard and required method for fenofibrate disposal is through a licensed hazardous

material disposal company; on-site chemical treatment by researchers is not a recommended

practice.[1] The primary disposal method is high-temperature incineration at a permitted facility.

[1][5]

Step 1: Waste Collection and Segregation

Collect all solid fenofibrate waste, including contaminated lab supplies (e.g., weigh boats,

gloves, wipes), in a designated hazardous waste container.[1]

This container must be clearly labeled as "Hazardous Waste" and include the chemical name

"Fenofibrate".[1][6]

The container must be in good condition, made of a compatible material, and kept securely

sealed when not in use.[1][7]

Do not mix fenofibrate waste with other incompatible waste streams.[6]

Step 2: Aqueous Waste

Do not dispose of fenofibrate solutions down the drain.[2] This is to prevent the release of the

compound into aquatic environments where it may cause long-lasting harmful effects.[2][8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=FSHAC46178~~PDF~~MTR~~AGHS~~EN~~2021-12-28%2011:57:39~~Fenofibrate~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=FSHAC46178~~PDF~~MTR~~AGHS~~EN~~2021-12-28%2011:57:39~~Fenofibrate~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=FSHAC46178~~PDF~~MTR~~AGHS~~EN~~2021-12-28%2011:57:39~~Fenofibrate~~
https://datasheets.scbt.com/sc-204751.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=FSHAC46178~~PDF~~MTR~~AGHS~~EN~~2021-12-28%2011:57:39~~Fenofibrate~~
https://datasheets.scbt.com/sc-204751.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_Choline_Fenofibrate_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_Choline_Fenofibrate_in_a_Laboratory_Setting.pdf
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.benchchem.com/pdf/Safe_Disposal_of_Choline_Fenofibrate_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_Choline_Fenofibrate_in_a_Laboratory_Setting.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/pdf/Safe_Disposal_of_Choline_Fenofibrate_in_a_Laboratory_Setting.pdf
https://www.hercenter.org/hazmat/pharma.php
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=FSHAC46178~~PDF~~MTR~~AGHS~~EN~~2021-12-28%2011:57:39~~Fenofibrate~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=FSHAC46178~~PDF~~MTR~~AGHS~~EN~~2021-12-28%2011:57:39~~Fenofibrate~~
https://moehs.com/wp-content/uploads/2021/07/EN__FENOFIBRATO049562-28-9_12092019.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect the first rinse of any container that held fenofibrate as hazardous waste.[6]

Subsequent rinses of emptied and decontaminated containers may be disposed of as

regular waste, but labels must be defaced.[6]

Step 3: Storage

Store the sealed hazardous waste container in a designated, secure area away from

incompatible materials.

Laboratories should not store more than 10 gallons of hazardous waste at a time.[6]

Step 4: Arrange for Disposal

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.[5][6]

The EHS department will work with an approved environmental management vendor for

incineration.[5]

Step 5: Record Keeping

Maintain meticulous records of all fenofibrate waste generated and disposed of.[1]

Documentation should include the chemical name, quantity, and date of disposal, which is

essential for regulatory compliance.[1]

Spill and Decontamination Protocol
In the event of a fenofibrate spill, the following steps should be taken:

Evacuate and Secure the Area: Alert personnel in the vicinity and restrict access to the spill

area.[4]

Don Appropriate PPE: Before cleaning the spill, ensure you are wearing the full required

PPE, including respiratory protection.[4][9]

Contain the Spill:
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For solid spills: Use a dry clean-up procedure to avoid generating dust.[4] Gently sweep or

vacuum up the material and place it in a labeled hazardous waste container.[4][9] A

vacuum cleaner must be fitted with a HEPA-type exhaust filter.[4]

For liquid spills: Use an absorbent material to contain the spill.

Decontaminate the Area: After the bulk of the material has been removed, decontaminate the

area. The first rinseate should be collected as hazardous waste.[6]

Dispose of Clean-up Materials: All materials used for the clean-up (e.g., absorbent pads,

wipes, contaminated PPE) must be placed in the hazardous waste container.[6]

Ventilate: After removal, ventilate the contaminated area.[9]

Quantitative Data Summary
The following table summarizes key data relevant to the safe handling and disposal of

fenofibrate.

Parameter Value Reference

Acute Oral Toxicity (LD50) 1,600 mg/kg (mouse)

>2,000 mg/kg (rat)

Environmental Persistence
Slowly degraded in the

environment.
[10]

Bioaccumulation Potential

Log P between 3.9 and 5.2,

indicating potential for

bioconcentration.

[10]

Aquatic Environment

Concentration

Detected in source water at

concentrations from 0.04 ng/L.
[11]

EPA Waste Number (unused

product)
U240 [4]

Fenofibrate Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of fenofibrate

waste in a laboratory setting.

Preparation & Handling

Waste Collection

Storage & Documentation

Final Disposal

Start: Fenofibrate Waste Generated

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste in Designated,
Labeled Hazardous Container

Keep Container Securely Sealed

Store in Secure, Designated Area

Maintain Detailed Disposal Log
(Name, Quantity, Date)

Contact Environmental Health & Safety (EHS)
for Pickup

Waste Incinerated by
Licensed Disposal Vendor

End: Disposal Complete
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of fenofibrate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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